Cas no 118824-98-9 (1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone)

• Product Name: 1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone
• CAS No: 118824-98-9
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1094751
• PubChem ID: 14137882
• Update Time: 2025-06-12

1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone
• 1-(4-hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethan-1-one
• 118824-98-9

• Inchi： 1S/C10H11NO5/c1-5-9(13)8(11(14)15)4-7(6(2)12)10(5)16-3/h4,13H,1-3H3
• InChI Key： NXPYMGLZYDELGD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)=O)=CC(=C(C=1C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone

Comprehensive Overview of 1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone (CAS No. 118824-98-9)

1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone, with the CAS number 118824-98-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique hydroxy, methoxy, methyl, and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and functional diversity make it a valuable subject for researchers exploring novel drug candidates and advanced material applications.

The compound’s molecular structure features a phenyl ring substituted with multiple functional groups, including a hydroxy group at the 4-position, a methoxy group at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position. These substituents contribute to its distinct chemical properties, such as solubility, reactivity, and stability, which are crucial for its applications in organic synthesis and medicinal chemistry. Researchers often focus on optimizing the synthesis of this compound to improve yield and purity, addressing common challenges like regioselectivity and side reactions.

In recent years, the demand for 1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone has increased due to its potential role in developing antioxidant and anti-inflammatory agents. Studies suggest that its nitrophenyl moiety may interact with biological targets, making it a promising scaffold for drug discovery. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with specific functional groups to modulate disease pathways effectively.

From an industrial perspective, the compound’s synthesis often involves multi-step reactions, including nitration, etherification, and acylation. These processes require careful control of reaction conditions to avoid byproducts and ensure high purity. Advances in green chemistry have also influenced its production, with efforts to reduce waste and employ catalytic methods. Such innovations resonate with the growing emphasis on sustainable chemistry and environmentally friendly practices in the chemical industry.

The analytical characterization of CAS No. 118824-98-9 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its structure and purity, ensuring compliance with pharmaceutical standards. Additionally, computational tools such as molecular docking and QSAR modeling are increasingly used to predict its biological activity and optimize its derivatives for specific applications.

As the scientific community continues to explore the potential of 1-(4-Hydroxy-2-methoxy-3-methyl-5-nitrophenyl)ethanone, its relevance in drug development and material science is expected to grow. Future research may focus on expanding its utility in bioconjugation, nanotechnology, and other cutting-edge fields. For researchers and industry professionals, staying updated on the latest advancements in its synthesis and applications is crucial for leveraging its full potential.